Cas no 1111832-72-4 (4-Chloro-2-cyclopentyl-6-methylpyrimidine)

• Product Name: 4-Chloro-2-cyclopentyl-6-methylpyrimidine
• CAS No: 1111832-72-4
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• CID: 5733954
• PubChem ID: 60921269
• Update Time: 2025-06-13

4-Chloro-2-cyclopentyl-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-cyclopentyl-6-methylpyrimidine
• Pyrimidine, 4-chloro-2-cyclopentyl-6-methyl-
• SCHEMBL16682873
• 1111832-72-4
• AKOS010144586

• Inchi： 1S/C10H13ClN2/c1-7-6-9(11)13-10(12-7)8-4-2-3-5-8/h6,8H,2-5H2,1H3
• InChI Key： FXVGHJGJJNMRTH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(C2CCCC2)N=1

Computed Properties

• Exact Mass: 196.0767261g/mol
• Monoisotopic Mass: 196.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.173±0.06 g/cm3(Predicted)
• Boiling Point: 292.0±20.0 °C(Predicted)
• pka: 1.31±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-Chloro-2-cyclopentyl-6-methylpyrimidine

Recent Advances in the Study of 4-Chloro-2-cyclopentyl-6-methylpyrimidine (CAS: 1111832-72-4)

4-Chloro-2-cyclopentyl-6-methylpyrimidine (CAS: 1111832-72-4) has recently emerged as a compound of significant interest in the field of medicinal chemistry and drug discovery. This heterocyclic compound, characterized by its unique pyrimidine core with chloro, cyclopentyl, and methyl substituents, has shown promising potential in various pharmaceutical applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, positioning it as a valuable scaffold for the development of novel therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 4-Chloro-2-cyclopentyl-6-methylpyrimidine, optimizing reaction conditions to achieve higher yields and purity. The study highlighted the compound's stability under various pH conditions and its solubility profile in common organic solvents, which are crucial factors for its potential formulation into drug products. The researchers also investigated its reactivity with various nucleophiles, demonstrating its versatility as an intermediate in the synthesis of more complex molecules.

Another significant development was reported in Bioorganic & Medicinal Chemistry Letters, where 4-Chloro-2-cyclopentyl-6-methylpyrimidine was identified as a key precursor in the synthesis of novel kinase inhibitors. The compound's structural features, particularly the cyclopentyl group at the 2-position, were found to enhance binding affinity to certain protein kinases involved in cancer pathways. Molecular docking studies revealed favorable interactions with the ATP-binding sites of these kinases, suggesting its potential as a lead compound for anticancer drug development.

Recent pharmacological evaluations have expanded our understanding of this compound's therapeutic potential. A 2024 study demonstrated that derivatives of 4-Chloro-2-cyclopentyl-6-methylpyrimidine exhibited moderate to strong inhibitory activity against several cancer cell lines, with particular efficacy against breast and lung cancer cells. The mechanism of action appears to involve interference with cell cycle progression and induction of apoptosis, as evidenced by flow cytometry and Western blot analyses.

The compound's safety profile has also been investigated in preclinical studies. Toxicology assessments in animal models showed acceptable pharmacokinetic properties with moderate bioavailability and a half-life suitable for potential therapeutic applications. These findings support further development of 4-Chloro-2-cyclopentyl-6-methylpyrimidine-based compounds as candidate drugs, though additional optimization may be required to improve metabolic stability and reduce potential off-target effects.

Looking forward, researchers are exploring the potential of 4-Chloro-2-cyclopentyl-6-methylpyrimidine in other therapeutic areas beyond oncology. Preliminary studies suggest possible applications in neurological disorders and inflammatory conditions, owing to its ability to modulate specific signaling pathways. The compound's versatility as a building block in medicinal chemistry continues to attract attention from both academic and industrial research groups.

In conclusion, 4-Chloro-2-cyclopentyl-6-methylpyrimidine (CAS: 1111832-72-4) represents a promising chemical entity with diverse pharmaceutical applications. Recent advances in its synthesis, biological evaluation, and mechanistic understanding have laid a solid foundation for its future development. As research progresses, this compound may yield novel therapeutic agents addressing unmet medical needs in various disease areas.